Cas no 112076-82-1 (3-(benzenesulfinyl)-3-chloropropan-1-ol)

• Product Name: 3-(benzenesulfinyl)-3-chloropropan-1-ol
• CAS No: 112076-82-1
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 2607963
• PubChem ID: 11009455
• Update Time: 2025-04-21

3-(benzenesulfinyl)-3-chloropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfinyl)-3-chloropropan-1-ol
• 1-Propanol, 3-chloro-3-(phenylsulfinyl)-
• 112076-82-1
• DTXSID30451748

• Inchi： 1S/C9H11ClO2S/c10-9(6-7-11)13(12)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2
• InChI Key： COCWQYLTTPOPJL-UHFFFAOYSA-N
• SMILES： ClC(CCO)S(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.0168285Da
• Monoisotopic Mass: 218.0168285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.5Ų